Cas no 5748-27-6 (3H-Phenoxazin-3-one, 7-methoxy-, 10-oxide)

3H-Phenoxazin-3-one, 7-methoxy-, 10-oxide structure
5748-27-6 structure
Product Name:3H-Phenoxazin-3-one, 7-methoxy-, 10-oxide
CAS No:5748-27-6
MF:C13H9NO4
MW:243.214863538742
CID:345114
PubChem ID:71444094
Update Time:2025-04-19

3H-Phenoxazin-3-one, 7-methoxy-, 10-oxide Chemical and Physical Properties

Names and Identifiers

    • 3H-Phenoxazin-3-one, 7-methoxy-, 10-oxide
    • 7-methoxy-10-oxidophenoxazin-10-ium-3-one
    • 7-Methoxy-3-oxo-3H-phenoxazine10-oxide
    • 7-Methoxy-10-oxo-3H-10lambda~5~-phenoxazin-3-one
    • DTXSID90852893
    • 5748-27-6
    • 7-Methoxy-3-oxo-3H-phenoxazine 10-oxide
    • Inchi: 1S/C13H9NO4/c1-17-9-3-5-11-13(7-9)18-12-6-8(15)2-4-10(12)14(11)16/h2-7H,1H3
    • InChI Key: QXVRTKFMUHMKDO-UHFFFAOYSA-N
    • SMILES: O1C2=CC(C=CC2=[N+](C2C=CC(=CC1=2)OC)[O-])=O

Computed Properties

  • Exact Mass: 243.05317
  • Monoisotopic Mass: 243.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • PSA: 61.6
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